Cas no 1213519-45-9 ((S)-2-(4-Chlorophenyl)piperidine)

• Product Name: (S)-2-(4-Chlorophenyl)piperidine
• CAS No: 1213519-45-9
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 2952848
• PubChem ID: 7022102
• Update Time: 2025-07-22

(S)-2-(4-Chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-氯苯基)哌啶
• (S)-2-(4-CHLOROPHENYL)PIPERIDINE
• (2S)-2-(4-chlorophenyl)piperidine
• AMPD00315
• AM8970
• Y11885
• A934903
• BS-46809
• CS-0196580
• AKOS006286347
• 1213519-45-9
• (S)-2-(4-Chlorophenyl)piperidine

• Inchi： 1S/C11H14ClN/c12-10-6-4-9(5-7-10)11-3-1-2-8-13-11/h4-7,11,13H,1-3,8H2/t11-/m0/s1
• InChI Key： XENUPRVORZDBJW-NSHDSACASA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12

Additional information on (S)-2-(4-Chlorophenyl)piperidine

Comprehensive Overview of (S)-2-(4-Chlorophenyl)piperidine (CAS No. 1213519-45-9): Properties, Applications, and Research Insights

(S)-2-(4-Chlorophenyl)piperidine (CAS No. 1213519-45-9) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a piperidine ring substituted with a 4-chlorophenyl group at the 2-position, serves as a versatile intermediate in organic synthesis and drug discovery. Its enantiomeric purity (S-configuration) makes it particularly valuable for asymmetric synthesis and the development of biologically active molecules.

Recent trends in scientific literature highlight the growing interest in chiral building blocks like (S)-2-(4-Chlorophenyl)piperidine, driven by the demand for enantioselective catalysts and precision therapeutics. Researchers frequently search for "CAS 1213519-45-9 solubility," "(S)-2-(4-Chlorophenyl)piperidine synthesis," and "piperidine derivatives in drug design," reflecting its relevance in modern chemistry. The compound's lipophilicity and hydrogen-bonding capacity contribute to its utility in modulating pharmacokinetic properties of drug candidates.

From a synthetic perspective, 1213519-45-9 is often prepared via asymmetric hydrogenation or resolution techniques, with methodologies frequently optimized for industrial-scale production. Analytical techniques such as HPLC and chiral chromatography are critical for verifying its enantiomeric excess (>99% ee), a key quality parameter for pharmaceutical applications. The 4-chlorophenyl moiety enhances the compound's stability and influences its electronic properties, making it a subject of computational chemistry studies exploring structure-activity relationships.

In material science, derivatives of (S)-2-(4-Chlorophenyl)piperidine have shown promise as ligands for transition metal catalysts used in green chemistry applications. This aligns with current industry focus on sustainable synthesis methods, addressing search queries like "eco-friendly chiral catalysts" and "piperidine-based ligands." The compound's thermal stability (decomposition point >200°C) further supports its use in high-temperature reactions.

Ongoing research investigates the compound's potential in central nervous system (CNS) drug development, leveraging the piperidine scaffold's ability to cross the blood-brain barrier. Published studies correlate structural modifications of 1213519-45-9 with receptor binding affinity, particularly for targets relevant to neurological disorders. These investigations respond to frequent searches about "blood-brain barrier permeable compounds" and "CNS drug scaffolds."

Quality control protocols for CAS 1213519-45-9 typically involve rigorous characterization by NMR, mass spectrometry, and X-ray crystallography to confirm both chemical and stereochemical purity. The compound's crystalline form (orthorhombic system) has been characterized in single-crystal studies, providing valuable data for polymorph screening during formulation development.

Emerging applications include the use of (S)-2-(4-Chlorophenyl)piperidine as a template for designing molecularly imprinted polymers (MIPs) in sensor technologies. This innovative direction addresses the increasing demand for "chiral recognition materials" and "bio-sensing platforms" in analytical chemistry. The compound's defined stereocenter and aromatic system make it an ideal candidate for creating selective binding sites.

From a regulatory standpoint, proper handling of 1213519-45-9 requires standard laboratory precautions, with material safety data sheets (MSDS) detailing appropriate storage conditions (typically 2-8°C under inert atmosphere). The compound's stability profile and well-documented characterization make it a reliable choice for research applications requiring high-purity chiral intermediates.

The pharmaceutical industry's shift toward targeted therapies has increased the value of enantiomerically pure compounds like (S)-2-(4-Chlorophenyl)piperidine. Its structural features frequently appear in patent literature for kinase inhibitors and GPCR modulators, responding to commercial interest in "chiral drug candidates 2024" and "next-generation therapeutic scaffolds." Computational modeling studies predict favorable ADMET properties for many of its derivatives.

In conclusion, CAS 1213519-45-9 represents a strategically important chiral building block with multidisciplinary applications. Its combination of stereochemical integrity, structural versatility, and physicochemical stability ensures continued relevance in cutting-edge research across pharmaceutical chemistry, materials science, and analytical technology development.